Cas no 1261880-44-7 (Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261880-44-7
• MF: C₁₂H₁₃F₃O₃
• MW: 262.225034475327
• CID: 4984619
• Update Time: 2025-08-05

Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H13F3O3/c1-2-18-11(17)6-4-8-3-5-9(10(16)7-8)12(13,14)15/h3,5,7,16H,2,4,6H2,1H3
• InChI Key： KVNLAAZETBIVAD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1O)CCC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate

Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate: A Comprehensive Overview

Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate, identified by the CAS number 1261880-44-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a phenyl ring, along with a hydroxyl group and an ester functional group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate in the development of new pharmaceutical agents. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the pharmacokinetic profiles of drugs. Researchers have found that this group can enhance the bioavailability and stability of molecules, making it an attractive feature for drug developers. Additionally, the hydroxyl group on the phenyl ring provides opportunities for further chemical modifications, enabling the creation of derivatives with enhanced therapeutic effects.

The ester functional group in Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate is another key feature that contributes to its versatility. Ester groups are commonly used in organic synthesis as protecting groups for carboxylic acids, and they can also serve as intermediates in the synthesis of more complex molecules. Recent advancements in catalytic asymmetric synthesis have allowed for the efficient production of enantiomerically pure derivatives of this compound, which are valuable in chiral drug discovery.

In terms of applications, Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate has shown promise in the field of material science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials and light-emitting diodes (LEDs). Researchers have explored its potential as a building block for constructing π-conjugated systems, which are essential components in modern electronic devices.

Furthermore, recent environmental studies have focused on the degradation pathways of Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate. Understanding how this compound interacts with environmental systems is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light exposure or microbial activity, the compound undergoes hydrolysis and oxidation reactions, leading to the formation of less toxic byproducts. These findings are important for developing strategies to minimize environmental contamination during industrial processes involving this compound.

The synthesis of Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate has also been a topic of recent research. Traditional methods often involve multi-step reactions with low yields and harsh reaction conditions. However, advancements in catalysis and green chemistry have led to the development of more efficient and sustainable synthetic routes. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In conclusion, Ethyl 3-(3'-hydroxy-4'-(trifluoromethyl)phenyl)propionate (CAS No: 1261880-44-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, material science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.